Cas no 646041-13-6 (Benzene, 1-[(1S)-1-methoxyethyl]-4-methyl-)

• Product Name: Benzene, 1-[(1S)-1-methoxyethyl]-4-methyl-
• CAS No: 646041-13-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 422144
• PubChem ID: 71379548
• Update Time: 2025-04-19

Benzene, 1-[(1S)-1-methoxyethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1S)-1-methoxyethyl]-4-methyl-
• 1-[(1S)-1-methoxyethyl]-4-methylbenzene
• SCHEMBL23182645
• DTXSID00802107
• 646041-13-6

• Inchi： 1S/C10H14O/c1-8-4-6-10(7-5-8)9(2)11-3/h4-7,9H,1-3H3/t9-/m0/s1
• InChI Key： YSRMSSIQHAGCQB-VIFPVBQESA-N
• SMILES： O(C)[C@@H](C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers